5-(4-Nitrophenoxy)furan-2-carbaldehyde

• CAS No.: 62427-28-5
• Molecular Formula: C11H7NO5
• Molecular Weight: 233.18 g/mol
• IUPAC Name: 5-(4-nitrophenoxy)furan-2-carbaldehyde
• InChI: InChI=1S/C11H7NO5/c13-7-10-5-6-11(17-10)16-9-3-1-8(2-4-9)12(14)15/h1-7H
• InChI Key: OEWNJEBZKMCENG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2=CC=C(O2)C=O

Description

5-(4-Nitrophenoxy)furan-2-carbaldehyde is a useful research compound. Its molecular formula is C11H7NO5 and its molecular weight is 233.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Nitrophenol (43.6 mg, 0.31 mmol) and 5-bromofurfural (50 mg, 0.28 mmol) were dissolved in dry DMF (10 ml), anhydrous K2CO3 (81 mg, 0.39 mmol) was added thereto and the resulting mixture was heated under nitrogen atmosphere at 80° C. for 5 hours. The solvent was then evaporated under reduced pressure and a mixture of water (40 ml) and ether (10 ml) was added. After separation of the phases the aqueous phase was extracted with ether (2×10 ml), the combined organic phase was dried over Na2SO4 and the organic solvents were evaporated under reduced pressure. The crude product was purified by silica gel flash chromatography to give 25 mg of pure 5-(4-nitro-phenoxy)-furan-2-carbaldehyde (38% yield).